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Compound of Interest

Compound Name: 2-Chloroethyl 3-oxobutanoate

CAS No.: 54527-68-3

Cat. No.: B1616923

Get Quote

2-Chloroethyl 3-oxobutanoate (also known as 2-chloroethyl acetoacetate) is a bifunctional

organic intermediate of significant interest to researchers and process chemists, particularly in

the pharmaceutical and fine chemical industries. Its structure incorporates both a reactive β-

ketoester moiety and a chloroethyl group, making it a versatile synthon for constructing

complex molecular architectures. The β-ketoester portion provides a platform for a wide range

of transformations, including alkylations, acylations, and cyclocondensations, while the

chloroethyl group serves as a handle for introducing an ethylene linker via nucleophilic

substitution.

This guide provides a detailed examination of the core synthetic routes to 2-Chloroethyl 3-
oxobutanoate, focusing on the key intermediates, reaction mechanisms, and practical

experimental considerations. As a Senior Application Scientist, the emphasis here is not merely

on procedural steps but on the underlying chemical principles that govern the selection of

reagents, catalysts, and reaction conditions, thereby providing a self-validating framework for

laboratory synthesis.

Physicochemical Properties
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A summary of the key properties for 2-Chloroethyl 3-oxobutanoate is presented below.

Property Value Source(s)

CAS Number 54527-68-3 [1][2]

Molecular Formula C₆H₉ClO₃ [1]

Molecular Weight 164.59 g/mol [2]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point 231.44°C (estimate) [1]

Density ~1.206 g/mL [1]

Storage Inert atmosphere, 2-8°C [1][3]

Synthetic Pathway I: Acetoacetylation via Diketene
Ring-Opening
One of the most direct and industrially relevant methods for producing acetoacetate esters is

the reaction of diketene with an alcohol. This pathway leverages the high reactivity of the

strained β-lactone ring in diketene. The key intermediates in this process are the alcohol itself,

diketene, and the transient species formed upon nucleophilic attack.

Causality and Mechanistic Insights
The reaction proceeds via the nucleophilic attack of the hydroxyl group of 2-chloroethanol on

the electrophilic carbonyl carbon of the diketene lactone ring. This attack leads to the opening

of the four-membered ring to generate the final β-ketoester product. While the reaction can

proceed thermally, it is often catalyzed to improve reaction rates and selectivity.

Acid Catalysis: In the presence of an acid catalyst (Brønsted or Lewis), the carbonyl oxygen of

the diketene is protonated (or coordinated to the Lewis acid).[4] This protonation significantly

increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the

weakly nucleophilic alcohol.[4][5] This is a common strategy to activate carbonyl compounds

towards nucleophilic addition.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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